Cas no 186447-19-8 (3-(3,4-difluorophenyl)pentanedioic acid)

3-(3,4-difluorophenyl)pentanedioic acid structure
186447-19-8 structure
Product Name:3-(3,4-difluorophenyl)pentanedioic acid
CAS No:186447-19-8
MF:C11H10F2O4
MW:244.191510677338
CID:3832323
PubChem ID:19029343
Update Time:2025-04-22

3-(3,4-difluorophenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-(3,4-difluorophenyl)-
    • 3-(3,4-difluorophenyl)pentanedioic acid
    • AFPBWMWFJUOSRN-UHFFFAOYSA-N
    • EN300-1820422
    • 186447-19-8
    • SCHEMBL7809416
    • 3-(3,4-Difluorophenyl)glutaric acid
    • Inchi: 1S/C11H10F2O4/c12-8-2-1-6(3-9(8)13)7(4-10(14)15)5-11(16)17/h1-3,7H,4-5H2,(H,14,15)(H,16,17)
    • InChI Key: AFPBWMWFJUOSRN-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(CC(=O)O)CC(=O)O)F

Computed Properties

  • Exact Mass: 244.05471512g/mol
  • Monoisotopic Mass: 244.05471512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų

3-(3,4-difluorophenyl)pentanedioic acid Pricemore >>

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